Cas no 1448682-03-8 ((R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide)

• Product Name: (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide
• CAS No: 1448682-03-8
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 2950000
• PubChem ID: 86691231
• Update Time: 2025-05-19

(R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide
• YHC68203
• D77235
• N-[(1R)-1-(4-Formylphenyl)ethyl]methanesulfonamide
• DTXSID201228164
• CS-B0991
• NZANNRRPTURUBK-MRVPVSSYSA-N
• SCHEMBL15140359
• 1448682-03-8

• Inchi： 1S/C10H13NO3S/c1-8(11-15(2,13)14)10-5-3-9(7-12)4-6-10/h3-8,11H,1-2H3/t8-/m1/s1
• InChI Key： NZANNRRPTURUBK-MRVPVSSYSA-N
• SMILES： S(C)(N[C@H](C)C1C=CC(C=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide

Comprehensive Overview of (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide (CAS No. 1448682-03-8): Properties, Applications, and Research Insights

(R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide (CAS No. 1448682-03-8) is a chiral sulfonamide derivative with significant potential in pharmaceutical and chemical research. This compound features a formylphenyl group and a methanesulfonamide moiety, making it a versatile intermediate for drug discovery and organic synthesis. Its enantiopure (R)-configuration is particularly valuable for designing targeted therapies, as chirality often influences biological activity. Researchers are increasingly exploring its role in asymmetric catalysis and medicinal chemistry, aligning with the growing demand for precision in drug development.

The compound’s structural uniqueness has attracted attention in the context of neurodegenerative disease research and enzyme inhibition studies. Recent trends highlight its relevance in addressing drug resistance, a critical challenge in modern therapeutics. For instance, its sulfonamide group is known to interact with biological targets like carbonic anhydrases, which are implicated in conditions such as glaucoma and cancer. This aligns with frequent search queries like "sulfonamide-based drugs" and "chiral building blocks for pharmaceuticals," reflecting broader industry interests.

From a synthetic perspective, CAS No. 1448682-03-8 serves as a key intermediate for constructing complex molecules. Its 4-formylphenyl group enables further functionalization via reductive amination or condensation reactions, a topic often searched as "formyl group reactivity in organic synthesis." Laboratories prioritize this compound for its compatibility with green chemistry principles, such as minimizing waste and using safer solvents—a hotspot in sustainable science discussions.

Analytical characterization of (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide typically involves HPLC, NMR, and mass spectrometry to verify purity and enantiomeric excess. These methods resonate with frequent queries like "HPLC analysis of chiral compounds" or "NMR interpretation of sulfonamides." The compound’s stability under various pH conditions also makes it suitable for formulation studies, another trending topic in pharmacokinetics optimization.

In summary, 1448682-03-8 exemplifies the intersection of chiral chemistry and therapeutic innovation. Its applications span from small-molecule drug design to catalysis, addressing both academic and industrial needs. As researchers continue to explore its potential, this compound remains a focal point for advancements in precision medicine and sustainable synthesis—topics dominating scientific discourse today.